Cas no 885959-44-4 (5-(4-(Trifluoromethyl)phenyl)nicotinic acid)

5-(4-(Trifluoromethyl)phenyl)nicotinic acid is a fluorinated aromatic compound featuring a nicotinic acid core substituted with a 4-(trifluoromethyl)phenyl group. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group contributes to electron-withdrawing effects, influencing reactivity and binding interactions. The compound serves as a versatile intermediate in synthesizing bioactive molecules, particularly in developing kinase inhibitors and other therapeutic agents. Its high purity and well-defined structure ensure reproducibility in synthetic applications. Suitable for cross-coupling reactions and derivatization, it is a practical building block for medicinal chemistry and material science.

5-(4-(Trifluoromethyl)phenyl)nicotinic acid structure

885959-44-4 structure

Product Name:5-(4-(Trifluoromethyl)phenyl)nicotinic acid

CAS No:885959-44-4

MF:C₁₃H₈F₃NO₂

MW:267.203333854675

CID:1036562

Update Time:2025-05-27

5-(4-(Trifluoromethyl)phenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

- 5-(4-(Trifluoromethyl)phenyl)nicotinic acid
- 5-(4-TRIFLUOROMETHYLPHENYL)-NICOTINIC ACID
- 5-[4-(trifluoromethyl)phenyl]-3-Pyridinecarboxylic acid
- 5-[4-(trifluoromethyl)phenyl]pyridine-3-carboxylic acid
- 5-(4-TrifluoroMethylphenyl)nicotinic acid
- Inchi： 1S/C13H8F3NO2/c14-13(15,16)11-3-1-8(2-4-11)9-5-10(12(18)19)7-17-6-9/h1-7H,(H,18,19)
- InChI Key： PLXNLWPGOSMAHX-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C1C=NC=C(C(=O)O)C=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3

Experimental Properties

Boiling Point: 399.6±42.0℃ at 760 mmHg

5-(4-(Trifluoromethyl)phenyl)nicotinic acid Security Information

Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：

5-(4-(Trifluoromethyl)phenyl)nicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013006480-250mg	5-(4-(Trifluoromethyl)phenyl)nicotinic acid	885959-44-4	97%	250mg	$480.00	2023-08-31
Alichem	A013006480-500mg	5-(4-(Trifluoromethyl)phenyl)nicotinic acid	885959-44-4	97%	500mg	$831.30	2023-08-31
Alichem	A013006480-1g	5-(4-(Trifluoromethyl)phenyl)nicotinic acid	885959-44-4	97%	1g	$1534.70	2023-08-31
TRC	T901518-50mg	5-(4-(Trifluoromethyl)Phenyl)Nicotinic Acid	885959-44-4		50mg	$ 50.00	2022-06-02
TRC	T901518-100mg	5-(4-(Trifluoromethyl)Phenyl)Nicotinic Acid	885959-44-4		100mg	$ 65.00	2022-06-02
TRC	T901518-500mg	5-(4-(Trifluoromethyl)Phenyl)Nicotinic Acid	885959-44-4		500mg	$ 210.00	2022-06-02
Chemenu	CM177243-5g	5-(4-(Trifluoromethyl)phenyl)nicotinic acid	885959-44-4	95%	5g	$427	2021-08-05
Fluorochem	041659-250mg	5-[4-(Trifluoromethyl)phenyl]nicotinic acid	885959-44-4	95%	250mg	￡110.00	2022-02-28
Fluorochem	041659-1g	5-[4-(Trifluoromethyl)phenyl]nicotinic acid	885959-44-4	95%	1g	￡274.00	2022-02-28
Fluorochem	041659-5g	5-[4-(Trifluoromethyl)phenyl]nicotinic acid	885959-44-4	95%	5g	￡821.00	2022-02-28